Cas no 1630763-33-5 (6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}hexanoic acid)

• Product Name: 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}hexanoic acid
• CAS No: 1630763-33-5
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• MDL: MFCD28142492
• CID: 5237984
• PubChem ID: 91637281
• Update Time: 2025-06-13

6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(5,11-dioxoisoindolo[2,1-a]quinazolin-6(5H,6aH,11H)-yl)hexanoic acid
• 6-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid
• 6-(5,11-Dioxo-6a,11-dihydro-5H-isoindolo[2,1-a]quinazolin-6-yl)-hexanoic acid
• Isoindolo[2,1-a]quinazoline-6(5H)-hexanoic acid, 6a,11-dihydro-5,11-dioxo-
• 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}hexanoic acid

• MDL： MFCD28142492
• Inchi： 1S/C21H20N2O4/c24-18(25)12-2-1-7-13-22-19-14-8-3-4-9-15(14)21(27)23(19)17-11-6-5-10-16(17)20(22)26/h3-6,8-11,19H,1-2,7,12-13H2,(H,24,25)
• InChI Key： RSFFRROTNXKDKK-UHFFFAOYSA-N
• SMILES： N12C(=O)C3=C(C1N(CCCCCC(O)=O)C(=O)C1=C2C=CC=C1)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}hexanoic acid

Comprehensive Overview of 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid (CAS No. 1630763-33-5)

6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid (CAS No. 1630763-33-5) is a specialized organic compound with a unique molecular structure that combines isoindoloquinazoline and hexanoic acid moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and targeted therapies. The isoindoloquinazoline core is known for its bioactive properties, while the hexanoic acid side chain enhances solubility and bioavailability, making it a promising candidate for further study.

Recent advancements in small molecule therapeutics have highlighted the importance of compounds like 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, which aligns with current trends in precision medicine. The compound’s CAS No. 1630763-33-5 is frequently searched in academic databases and chemical registries, reflecting its growing relevance in the scientific community.

One of the key features of this compound is its structural versatility. The fusion of the isoindoloquinazoline scaffold with a carboxylic acid functional group allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability is crucial in the development of next-generation pharmaceuticals, where molecular fine-tuning can significantly impact efficacy and safety profiles.

In the context of drug discovery, 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid has been explored for its potential interactions with biological targets such as protein kinases and G-protein-coupled receptors (GPCRs). These targets are central to many disease pathways, including cancer, inflammation, and neurodegenerative disorders. The compound’s ability to modulate these pathways could pave the way for novel therapeutic strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 1630763-33-5 involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have optimized these processes to achieve high yields and purity, which are critical for preclinical and clinical studies. The compound’s synthetic accessibility further enhances its appeal as a research tool and potential drug candidate.

The growing interest in personalized medicine and targeted drug delivery has also brought attention to compounds like 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid. Its molecular weight and lipophilicity make it suitable for formulation in various drug delivery systems, including nanoparticles and liposomes. These innovations align with the demand for more effective and patient-specific treatments.

In summary, 6-{5,11-dioxo-5H,6H,6aH,11H-isoindolo[2,1-a]quinazolin-6-yl}hexanoic acid (CAS No. 1630763-33-5) represents a compelling area of research in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable compound for future scientific exploration. As the field of drug development continues to evolve, this molecule is likely to play a pivotal role in advancing innovative treatments for complex diseases.